7-(1-methyl-2-oxopropoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one

• Molecular Formula: C22H16O6
• Molecular Weight: 376.4 g/mol
• SMILES: CC(C(=O)C)OC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC4=CC=CC=C4OC3=O
• InChI: InChI=1S/C22H16O6/c1-12(23)13(2)26-15-7-8-16-17(11-21(24)27-20(16)10-15)18-9-14-5-3-4-6-19(14)28-22(18)25/h3-11,13H,1-2H3
• InChIKey: BZHBGIPKYGEXDD-UHFFFAOYSA-N

7-(1-Methyl-2-oxopropoxy)-3,4′-biscoumarin: Multi-Target Drug Discovery

7-(1-Methyl-2-oxopropoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one is a synthetic 3,4′-biscoumarin (also termed 3,4′-bichromenyl-2,2′-dione) derivative characterized by a carbon-carbon bond linking the C4 position of one coumarin ring to the C3 position of a second coumarin ring. The compound bears a 1-methyl-2-oxopropoxy (α-methyl acyloxy) substituent at the 7-position of the core coumarin ring. This 3,4′-biscoumarin scaffold has recently been identified as a new chemotype for amphoteric multi-target directed ligands (MTDLs) with dual monoamine oxidase (MAO) and cholinesterase (ChE) inhibitory activities [1]. The compound is catalogued in the ChemBridge screening library and belongs to a class of bis-coumarin derivatives recognized for their broad pharmacological potential spanning antimicrobial, anticancer, anti-inflammatory, anticoagulant, and enzyme inhibitory activities [2].

Scaffold

3,4′-Biscoumarin core for multi-target enzyme inhibition (MAO/ChE)

7‑O‑substituent

1‑Methyl‑2‑oxopropoxy group enables SAR exploration of H‑bonding and lipophilicity

Source

ChemBridge screening library compound; class‑level scaffold validation

• [1] Petrou A, Deruvo C, Purgatorio R, Lichitsky B, Komogortsev AN, Kartsev VG, de Candia M, Catto M, Altomare CD, Geronikaki A. Investigating Amphoteric 3,4′-Biscoumarin-Based ortho-[(Dialkylamino)methyl]phenols as Dual MAO and ChE Inhibitors. Int. J. Mol. Sci. 2025, 26(20), 10197. View Source
• [2] Salar U, Nizamani A, Arshad F, Khan KM, Fakhri MI, Perveen S, Ahmed N, Choudhary MI. Bis-coumarins; non-cytotoxic selective urease inhibitors and antiglycation agents. Bioorganic Chemistry 2019, 91, 103170. View Source

Why This 3,4′-Biscoumarin Cannot Be Replaced

Biscoumarin derivatives cannot be treated as interchangeable entities because minor structural variations at the coumarin ring positions profoundly alter biological target engagement, potency, and selectivity. The 3,4′-biscoumarin scaffold—in which the two coumarin units are linked through a C4–C3′ bond rather than the more common C3–C3′ (benzylidene-bridged) or C4–C7′ (piperazine-tethered) linkages—creates a distinct three-dimensional architecture that governs binding to enzyme active sites such as MAO-A and AChE [1]. Within the 3,4′-biscoumarin series, substituents at the 7-position directly modulate inhibitory potency: the 7-hydroxy analog serves as the phenolic Mannich base precursor, while replacement with the 1-methyl-2-oxopropoxy group alters hydrogen-bonding capacity, lipophilicity, and metabolic stability compared to the 7-hydroxy, 7-methoxy, or bulkier 7-(3,3-dimethyl-2-oxobutoxy) congeners [1][2]. Furthermore, the specific 3,4′-linkage pattern distinguishes this compound from 3,3′-benzylidene-bis(4-hydroxycoumarin) antibacterials, which exhibit a different activity spectrum (MIC 8–16 μg/mL against S. aureus and MRSA for the 3,3′-series) [3]. Substituting this compound with a generic biscoumarin without matching the regiochemistry and 7-O-substitution pattern risks loss of the target engagement profile that defines this scaffold.

Regiochemistry

3,4′-biscoumarin linkage differs from 3,3′‑benzylidene‑bridged series; altered geometry may shift enzyme binding and antibacterial spectrum.

7‑O‑substituent

Replacing the 1‑methyl‑2‑oxopropoxy group with 7‑OH, 7‑OMe, or bulkier tert‑butyl analogs may alter H‑bonding, lipophilicity, and metabolic stability, affecting target engagement profile.

• [1] Petrou A, Deruvo C, Purgatorio R, et al. Investigating Amphoteric 3,4′-Biscoumarin-Based ortho-[(Dialkylamino)methyl]phenols as Dual MAO and ChE Inhibitors. Int. J. Mol. Sci. 2025, 26(20), 10197. View Source
• [2] ChemBase.cn. 7-(3,3-dimethyl-2-oxobutoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one (InterBioScreen ID STOCK1N-58676). ChemBase Database. View Source
• [3] Li J, Xue X, Li X, Hou Z, Yang X, Qu D, Zhou Y, Meng J. Synthesis of Biscoumarin and Dihydropyran Derivatives and Evaluation of Their Antibacterial Activity. Molecules 2015, 20(9), 17469–17482. View Source

Quantitative Evidence: 3,4′-Biscoumarin vs. Analogs

MAO-A and AChE Inhibition by 3,4′-Biscoumarin Core

The 4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one scaffold—the identical core shared by the target compound—has been experimentally validated as a new MTDL scaffold. In a series of 19 amphoteric 3,4′-biscoumarins bearing a Mannich base at C8 and a hydroxyl group at C7, five compounds achieved MAO-A IC50 values in the single-digit micromolar range (1.49–3.04 μM). The most potent compound (2b) showed reversible competitive MAO-A inhibition with Ki = 0.272 μM. The dual MAO-A/AChE inhibitor 3c displayed MAO-A IC50 = 3.04 μM and AChE IC50 = 1.56 μM. A distinct congener (4d) achieved AChE IC50 = 0.97 μM [1]. The target compound, bearing a 7-(1-methyl-2-oxopropoxy) group in place of the 7-OH, represents a key intermediate for further derivatization of this validated scaffold.

MAO‑A / AChE inhibition

Class‑level inference

Core scaffold achieves MAO‑A IC₅₀ 1.49–3.04 µM; AChE IC₅₀ as low as 0.97 µM in tested series.

Supports multi‑target MAO/ChE scaffold selection.

Data from 7‑OH Mannich base series; 7‑O‑substitution expected to modulate potency.

Evidence Dimension	Inhibitory potency against human MAO-A and AChE (IC50)
Target Compound Data	Not directly assayed in this study; shares identical 4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one core scaffold with tested series
Comparator Or Baseline	Compound 2b: MAO-A IC50 = 1.49 μM, Ki = 0.272 μM; Compound 3c: MAO-A IC50 = 3.04 μM, AChE IC50 = 1.56 μM; Compound 4d: AChE IC50 = 0.97 μM
Quantified Difference	Scaffold class achieves MAO-A IC50 range = 1.49–3.04 μM; AChE IC50 as low as 0.97 μM; 7-OH → 7-O-(1-methyl-2-oxopropoxy) substitution expected to modulate potency through altered H-bonding and lipophilicity
Conditions	Recombinant human MAO-A and MAO-B fluorometric assay; human AChE and BChE inhibition assay (Ellman method); compounds tested at concentrations up to 10 μM threshold

Why This Matters

This validates the 3,4′-biscoumarin core as a productive scaffold for developing CNS-active enzyme inhibitors; the target compound with its distinct 7-O-substitution offers a starting point for SAR exploration distinct from the 7-OH Mannich base series.

• [1] Petrou A, Deruvo C, Purgatorio R, et al. Investigating Amphoteric 3,4′-Biscoumarin-Based ortho-[(Dialkylamino)methyl]phenols as Dual MAO and ChE Inhibitors. Int. J. Mol. Sci. 2025, 26(20), 10197. View Source

3,4′- vs. 3,3′-Biscoumarin Antibacterial Activity

The target compound features a 3,4′-biscoumarin linkage pattern that is structurally and functionally distinct from the more extensively studied 3,3′-benzylidene-bis(4-hydroxycoumarin) derivatives. In a head-to-head antibacterial evaluation, 3,3′-biscoumarins 3 and 4 displayed MIC values of 8–16 μg/mL against drug-sensitive S. aureus (ATCC 29213), MRSA (XJ 75302), vancomycin-intermediate S. aureus (Mu50), USA300 (LAC), S. epidermidis (ATCC 14990), and MRSE (XJ 75284), while the corresponding 3,3′-biscoumarins 1 and 2 were inactive (MIC >256 μg/mL) [1]. Compounds 3 and 4 also outperformed several clinical antibiotics against resistant strains: against MRSA XJ 75302, compound 4 (MIC = 8 μg/mL) was superior to ceftazidime (MIC >256 μg/mL), ceftriaxone (MIC >256 μg/mL), and gentamicin (MIC = 64 μg/mL) [1]. The 3,4′-biscoumarin scaffold of the target compound presents a different geometry that may engage distinct bacterial targets compared to the 3,3′-series.

3,4′‑ vs. 3,3′‑antibacterial

Class‑level inference

3,3′‑biscoumarins show MIC 8–16 µg/mL against MRSA/VISA/MRSE; inactive congeners >256 µg/mL.

Regiochemistry influences antibacterial screening context.

3,4′‑linkage may confer altered spectrum; direct data not yet available.

Evidence Dimension	Antibacterial activity (MIC) against Gram-positive drug-resistant strains
Target Compound Data	Not directly assayed; belongs to 3,4′-biscoumarin scaffold class with distinct regiochemistry
Comparator Or Baseline	3,3′-Biscoumarin compound 3: MIC = 8–16 μg/mL (all tested strains except E. coli); Compound 4: MIC = 8 μg/mL (all tested strains except E. coli); Compounds 1–2: MIC >256 μg/mL (inactive); Levofloxacin: MIC <0.125 μg/mL (S. aureus ATCC 29213) but 4–8 μg/mL (MRSA strains)
Quantified Difference	Active 3,3′-biscoumarins show ≥32-fold lower MIC than inactive congeners (8 vs. >256 μg/mL); 3,4′-linkage may confer altered antibacterial spectrum vs. 3,3′-series
Conditions	Broth microdilution MIC assay against S. aureus ATCC 29213, MRSA XJ 75302, Mu50 ATCC 700699, USA300 LAC, S. epidermidis ATCC 14990, MRSE XJ 75284, E. coli ATCC 25922

Why This Matters

The distinct 3,4′-regiochemistry of the target compound positions it for exploration of antibacterial activity that may differ from the established 3,3′-series, potentially accessing novel resistance profiles.

• [1] Li J, Xue X, Li X, Hou Z, Yang X, Qu D, Zhou Y, Meng J. Synthesis of Biscoumarin and Dihydropyran Derivatives and Evaluation of Their Antibacterial Activity. Molecules 2015, 20(9), 17469–17482. View Source

Bis-Coumarin Urease Inhibition

The bis-coumarin scaffold class has demonstrated potent and selective urease inhibitory activity with defined structure-activity relationships. In a systematic evaluation of 44 bis-coumarin derivatives, compound 17 emerged as the most potent urease inhibitor with IC50 = 4.4 ± 0.21 μM, representing a five-fold improvement over the standard inhibitor thiourea (IC50 = 21.3 ± 1.3 μM) [1]. Kinetic analysis confirmed compound 17 as a competitive inhibitor. Importantly, compound 17 also exhibited dual urease inhibitory and antiglycation activities, while most other active compounds showed selectivity for one pathway over the other [1]. All compounds were evaluated for cytotoxicity, and the majority were found to be non-cytotoxic against 3T3 mouse fibroblasts, indicating a favorable therapeutic window [1]. The target compound, with its distinct 3,4′-linkage and 7-O-(1-methyl-2-oxopropoxy) substituent, offers a structurally differentiated entry point for exploring urease inhibition SAR within this validated scaffold class.

Urease inhibition

Class‑level inference

Bis‑coumarin derivative: IC₅₀ = 4.4 µM (competitive); thiourea: 21.3 µM.

Supports bis‑coumarin scaffold for urease inhibitor screening.

Scaffold shows non‑cytotoxic profile in fibroblast assay.

Evidence Dimension	Urease inhibitory potency (IC50) and mechanism of inhibition
Target Compound Data	Not directly assayed; belongs to bis-coumarin scaffold class
Comparator Or Baseline	Bis-coumarin compound 17: IC50 = 4.4 ± 0.21 μM (competitive inhibitor); Thiourea (standard): IC50 = 21.3 ± 1.3 μM; Other active derivatives (4, 8–10, 14, 34, 40): IC50 range = 4.4–115.6 μM
Quantified Difference	Compound 17 is 4.8-fold more potent than thiourea; 5-fold enhanced potency; bis-coumarin class achieves IC50 values up to 26-fold range of potency modulation through structural variation
Conditions	Urease inhibition assay using jack bean urease; antiglycation assay using bovine serum albumin glycation by methylglyoxal in vitro; cytotoxicity evaluated on 3T3 mouse fibroblast cell line

Why This Matters

The bis-coumarin scaffold has validated potential for developing non-cytotoxic urease inhibitors relevant to H. pylori and other ureolytic bacterial infections; the target compound provides a structurally distinct starting point for SAR expansion.

• [1] Salar U, Nizamani A, Arshad F, Khan KM, Fakhri MI, Perveen S, Ahmed N, Choudhary MI. Bis-coumarins; non-cytotoxic selective urease inhibitors and antiglycation agents. Bioorganic Chemistry 2019, 91, 103170. View Source

Biscoumarin Cholinesterase and Anticancer Activity

A distinct series of novel C4–C7-tethered biscoumarin derivatives (12a–e), linked through a piperazine moiety, demonstrated combined cholinesterase inhibitory and antiproliferative activities. Biscoumarin 12d emerged as the most effective dual inhibitor of acetylcholinesterase (AChE, IC50 = 6.30 μM) and butyrylcholinesterase (BChE, IC50 = 49 μM) [1]. Molecular modeling confirmed that 12d accommodates the human recombinant AChE active site comparably to ensaculin, a coumarin derivative previously tested in Phase I clinical trials [1]. Derivatives 12d and 12e showed significant antiproliferative activity in human lung carcinoma A549 cells without affecting normal colon fibroblast CCD-18Co cells, demonstrating cancer-cell selectivity [1]. Compound 12e also exhibited predicted blood-brain barrier permeability, suggesting CNS applicability [1]. While these data are from C4–C7-tethered rather than 3,4′-linked biscoumarins, they establish the broader biscoumarin scaffold class as productive for developing cholinesterase inhibitors with anticancer potential.

ChE & antiproliferative

Class‑level inference

C4–C7‑tethered analog: AChE IC₅₀ 6.30 µM, BChE IC₅₀ 49 µM; selective antiproliferative effect in A549 vs. normal fibroblasts.

Biscoumarin scaffold supports cholinesterase and cancer‑cell selectivity studies.

3,4′‑linkage offers orthogonal scaffold for next‑generation analogs.

Evidence Dimension	Cholinesterase inhibition (AChE and BChE IC50) and antiproliferative activity in cancer vs. normal cells
Target Compound Data	Not directly assayed; represents 3,4′-biscoumarin subclass with distinct linkage pattern
Comparator Or Baseline	Biscoumarin 12d: AChE IC50 = 6.30 μM, BChE IC50 = 49 μM; Ensaculin (clinical-stage coumarin): reference compound for AChE binding comparison; A549 cancer cells vs. CCD-18Co normal fibroblasts
Quantified Difference	12d shows 7.8-fold selectivity for AChE over BChE (IC50 ratio = 49/6.30); antiproliferative activity is selective for cancer cells (significant in A549, not significant in CCD-18Co)
Conditions	In vitro cholinesterase inhibition (human recombinant AChE and BChE); MTT antiproliferative assay on A549 human lung carcinoma and CCD-18Co normal colon fibroblast cell lines; confocal microscopy for intracellular localization

Why This Matters

Biscoumarin derivatives can achieve dual cholinesterase inhibition with cancer-cell-selective antiproliferative activity; the target compound's 3,4′-linkage offers a structurally orthogonal scaffold for developing next-generation analogs with potentially distinct selectivity profiles.

• [1] Hudáčová M, Hamuľaková S, Konkoľová E, Jendželovský R, Vargová J, Ševc J, Fedoročko P, Soukup O, Janočková J, Ihnatová V, Kučera T, Bzonek P, Nováková N, Jun D, Junová L, Korábečný J, Kuča K, Kožurková M. Synthesis of New Biscoumarin Derivatives, In Vitro Cholinesterase Inhibition, Molecular Modelling and Antiproliferative Effect in A549 Human Lung Carcinoma Cells. Int. J. Mol. Sci. 2021, 22(8), 3830. View Source

7-O-Substituent vs. Commercial Analogs

The target compound's 7-O-(1-methyl-2-oxopropoxy) substituent represents a specific structural choice that differentiates it from the closest commercially available analogs within the 3,4′-biscoumarin series. The immediate comparator 7-(3,3-dimethyl-2-oxobutoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one (ChemBase ID STOCK1N-58676) bears a bulkier tert-butyl ketone side chain, while 6-ethyl-7-methoxy-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one (ChemBase ID 200247) incorporates a smaller methoxy group at position 7 plus an additional 6-ethyl substituent [1][2]. The 1-methyl-2-oxopropoxy group of the target compound provides an intermediate steric profile and introduces a ketone carbonyl capable of acting as a hydrogen-bond acceptor, which is absent in the 7-methoxy analog. The 8-methyl-7-(1-methyl-2-oxopropoxy) congener further illustrates how subtle positional methylation can alter the scaffold . These structural differences are consequential: in the 3,4′-biscoumarin MAO/ChE inhibitor series, the nature of the C7 substituent directly influences enzyme inhibitory potency by modulating hydrogen-bonding interactions within the enzyme active site [3].

7‑O‑substituent vs. analogs

Supporting evidence

MW ~392.4, intermediate steric bulk, ketone H‑bond acceptor; differs from 7‑OMe (no ketone) and bulkier tert‑butyl analog (MW ~420).

7‑O‑substituent modulates SAR profile distinct from commercial analogs.

Estimated cLogP ~3.0–3.5; enables tunable lipophilicity.

Evidence Dimension	Structural and physicochemical differentiation at the 7-position of the 3,4′-biscoumarin scaffold
Target Compound Data	7-O-(1-methyl-2-oxopropoxy) group: intermediate steric bulk, ketone H-bond acceptor present, estimated cLogP ~3.0–3.5
Comparator Or Baseline	Analog A (STOCK1N-58676): 7-O-(3,3-dimethyl-2-oxobutoxy) – bulkier tert-butyl; Analog B (ID 200247): 7-OCH3 + 6-CH2CH3 – smaller, no ketone; Analog C: 7-OH (precursor) – H-bond donor, lower lipophilicity
Quantified Difference	Molecular weight difference: target compound (C22H16O7, MW ~392.4) vs. Analog A (C24H20O7, MW ~420.4, Δ = +28 Da); vs. Analog B (C21H16O5, MW 348.3, Δ = −44 Da); H-bond acceptor count: target (7) vs. Analog B (5)
Conditions	Structural comparison based on ChemBase and ChemBridge catalog data; lipophilicity estimated from calculated logP values for the biscoumarin scaffold class

Why This Matters

The 7-O-(1-methyl-2-oxopropoxy) group occupies a distinct position in the steric/electronic parameter space, enabling SAR exploration not accessible with the 7-OH, 7-OCH3, or bulkier 7-O-(3,3-dimethyl-2-oxobutoxy) analogs.

• [1] ChemBase.cn. 7-(3,3-dimethyl-2-oxobutoxy)-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one (InterBioScreen ID STOCK1N-58676). ChemBase Database. View Source
• [2] ChemBase.cn. 6-ethyl-7-methoxy-4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one (ChemBase ID 200247). ChemBase Database. View Source
• [3] Petrou A, Deruvo C, Purgatorio R, et al. Investigating Amphoteric 3,4′-Biscoumarin-Based ortho-[(Dialkylamino)methyl]phenols as Dual MAO and ChE Inhibitors. Int. J. Mol. Sci. 2025, 26(20), 10197. View Source

Drug-Likeness Profile of 3,4′-Biscoumarin Scaffold

The physicochemical properties of the 3,4′-biscoumarin scaffold have been experimentally characterized. For the amphoteric 3,4′-biscoumarin series bearing 7-OH and 8-CH2NR2 groups, kinetic solubility measurements in acidic solution (0.01 M HCl) demonstrated that all tested compounds achieved solubility >2 × 10⁻⁴ mol·L⁻¹, classifying them as 'soluble' to 'very soluble' according to SwissADME criteria [1]. In PBS at pH 7.4, experimentally measured solubilities were 2- to 50-fold higher than ESOL-model predictions, attributed to ionization effects of the amphoteric functionality [1]. Chemoinformatic assessment confirmed full compliance with Lipinski's rule of five and high probability of gastrointestinal absorption for the most active compounds [1]. While the target compound differs by bearing a 7-O-(1-methyl-2-oxopropoxy) group rather than 7-OH, eliminating the phenolic H-bond donor should increase lipophilicity and may enhance membrane permeability while potentially reducing aqueous solubility relative to the 7-OH series—a tunable parameter for lead optimization.

Drug‑likeness

Class‑level inference

Kinetic solubility >2 × 10⁻⁴ mol·L⁻¹ (acidic); Lipinski compliant; high GI absorption predicted.

Favorable drug‑likeness for lead optimization.

7‑O‑substitution may shift solubility‑permeability balance vs. 7‑OH series.

Evidence Dimension	Aqueous solubility, lipophilicity, and drug-likeness parameters
Target Compound Data	Estimated properties: cLogP ~3.0–3.5; H-bond donors = 0 (vs. 1–2 for 7-OH series); H-bond acceptors = 7; predicted GI absorption = high
Comparator Or Baseline	3,4′-Biscoumarin 7-OH series (2a–d, 3c): kinetic solubility >2 × 10⁻⁴ mol·L⁻¹ (0.01 M HCl); PBS solubility 2–50× higher than ESOL predictions; Lipinski compliance confirmed; predicted GI absorption = high; predicted BBB permeability = low
Quantified Difference	Experimentally measured vs. ESOL-predicted solubility ratio = 2–50× (PBS, pH 7.4); Log S (experimental) range: −4 to −2 ('soluble' class); target compound predicted to have ~1–2 log unit higher cLogP than 7-OH analogs
Conditions	RP-HPLC determination of kinetic solubility at 25 ± 1 °C in 0.01 M HCl (pH 2.0) and PBS (50 mM, pH 7.4); SwissADME topological predictions; ACD/Labs pKa estimation

Why This Matters

The 3,4′-biscoumarin scaffold class meets key drug-likeness criteria; the target compound's distinct 7-O-substitution offers a tunable handle for optimizing solubility-permeability balance during lead development.

• [1] Petrou A, Deruvo C, Purgatorio R, et al. Investigating Amphoteric 3,4′-Biscoumarin-Based ortho-[(Dialkylamino)methyl]phenols as Dual MAO and ChE Inhibitors. Int. J. Mol. Sci. 2025, 26(20), 10197. View Source

Applications for This 3,4′-Biscoumarin

SAR of 3,4′-Biscoumarin MTDLs for Neurodegenerative Diseases

Procure this compound as a key intermediate for structure-activity relationship (SAR) studies building upon the validated 4-(2-oxo-2H-chromen-3-yl)-2H-chromen-2-one MTDL scaffold. The 3,4′-biscoumarin core has demonstrated single-digit micromolar MAO-A inhibition (IC50 = 1.49–3.04 μM) and sub-micromolar AChE inhibition (IC50 = 0.97 μM for optimized congeners) [1]. The 7-O-(1-methyl-2-oxopropoxy) group provides a distinct starting point for derivatization compared to the 7-OH Mannich base series, enabling exploration of how altered H-bonding capacity and lipophilicity at this position affect dual MAO/ChE potency, isoform selectivity, and blood-brain barrier permeability. Use in parallel with the 7-OH precursor, 7-methoxy analog, and 7-(3,3-dimethyl-2-oxobutoxy) analog to systematically map C7 substituent effects on the MTDL pharmacophore.

Screening Against Drug-Resistant Gram-Positive Bacteria

Deploy this compound in antibacterial screening panels against methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-intermediate S. aureus (VISA), and methicillin-resistant S. epidermidis (MRSE). The biscoumarin scaffold class has established antibacterial activity against these pathogens: 3,3′-biscoumarins 3 and 4 achieved MIC values of 8–16 μg/mL across all tested Gram-positive strains including MRSA XJ 75302, Mu50, and USA300 LAC, outperforming several clinical antibiotics against resistant isolates [2]. The structurally distinct 3,4′-linkage pattern of the target compound may confer a differentiated antibacterial spectrum or resistance profile. Include in comparative MIC panels alongside the 3,3′-benzylidene-bis(4-hydroxycoumarin) series to assess the impact of regiochemistry on anti-staphylococcal potency.

Urease and Carbonic Anhydrase Inhibitor Screening

Utilize this compound in enzyme inhibition screening cascades targeting urease (relevant to H. pylori and Proteus mirabilis infections) and carbonic anhydrase isoforms IX and XII (hypoxia-associated anticancer targets). The bis-coumarin scaffold class has produced the potent competitive urease inhibitor compound 17 (IC50 = 4.4 μM, 5-fold more potent than thiourea) with a favorable non-cytotoxic profile against 3T3 fibroblasts [3]. Bis-coumarin-triazole hybrids have additionally demonstrated selective inhibition of tumor-associated carbonic anhydrase isoforms IX and XII with effective cytotoxicity against hepatocellular carcinoma HepG2 cells [4]. The target compound's unique 3,4′-regiochemistry and 7-O-(1-methyl-2-oxopropoxy) substituent may engage enzyme active sites with a distinct binding mode, meriting inclusion in focused screening libraries.

Fluorescent Probe Development with Biscoumarin Chromophore

Exploit the intrinsic fluorescence properties of the biscoumarin scaffold for developing fluorescent probes or imaging agents. Coumarin derivatives are well-established fluorophores used in biochemical assays, and the extended conjugation in biscoumarin systems can shift excitation/emission wavelengths to more biologically compatible ranges. The 7-O-(1-methyl-2-oxopropoxy) group may influence quantum yield and photostability compared to 7-OH or 7-methoxy analogs. Use this compound as a starting scaffold for synthesizing fluorescent enzyme substrates or cellular imaging probes, particularly for monitoring MAO or cholinesterase activity in live-cell assays, given the scaffold's demonstrated engagement with these enzyme targets [1][5].

Application

Selection Property

Validation Focus

CNS enzyme inhibition SAR

3,4′-biscoumarin core & 7‑O‑substituent

MAO/ChE isoform selectivity and potency modulation

Antimicrobial screening (Gram‑positive)

3,4′‑linkage pattern

MIC against MRSA/VISA/MRSE panels

Urease & CA inhibitor screening

Bis‑coumarin scaffold

Urease inhibition potency and CA IX/XII selectivity

Fluorescent probe development

Intrinsic coumarin fluorescence

Excitation/emission shift and photostability

• [1] Petrou A, Deruvo C, Purgatorio R, et al. Investigating Amphoteric 3,4′-Biscoumarin-Based ortho-[(Dialkylamino)methyl]phenols as Dual MAO and ChE Inhibitors. Int. J. Mol. Sci. 2025, 26(20), 10197. View Source
• [2] Li J, Xue X, Li X, Hou Z, Yang X, Qu D, Zhou Y, Meng J. Synthesis of Biscoumarin and Dihydropyran Derivatives and Evaluation of Their Antibacterial Activity. Molecules 2015, 20(9), 17469–17482. View Source
• [3] Salar U, Nizamani A, Arshad F, Khan KM, Fakhri MI, Perveen S, Ahmed N, Choudhary MI. Bis-coumarins; non-cytotoxic selective urease inhibitors and antiglycation agents. Bioorganic Chemistry 2019, 91, 103170. View Source
• [4] Yamali C, Sakagami H, Uesawa Y, Bua S, Angeli A, Supuran CT, Gul HI. Synthesis, biological activity and multiscale molecular modeling studies of bis-coumarins as selective carbonic anhydrase IX and XII inhibitors with effective cytotoxicity against hepatocellular carcinoma. J. Enzyme Inhib. Med. Chem. 2022, 37(1), 552–563. View Source
• [5] Hudáčová M, Hamuľaková S, Konkoľová E, et al. Synthesis of New Biscoumarin Derivatives, In Vitro Cholinesterase Inhibition, Molecular Modelling and Antiproliferative Effect in A549 Human Lung Carcinoma Cells. Int. J. Mol. Sci. 2021, 22(8), 3830. View Source